4-methoxy-N,2,6-trimethyl-N-[2-[2-[4-(1-methylpiperidin-4-yl)piperazin-1-yl]-2-oxoethoxy]ethyl]benzenesulfonamide

• Molecular Formula: C24H40N4O5S
• Molecular Weight: 496.7 g/mol
• IUPAC Name: 4-methoxy-N,2,6-trimethyl-N-[2-[2-[4-(1-methylpiperidin-4-yl)piperazin-1-yl]-2-oxoethoxy]ethyl]benzenesulfonamide
• InChI: InChI=1S/C24H40N4O5S/c1-19-16-22(32-5)17-20(2)24(19)34(30,31)26(4)14-15-33-18-23(29)28-12-10-27(11-13-28)21-6-8-25(3)9-7-21/h16-17,21H,6-15,18H2,1-5H3
• InChI Key: TYDKAHFZLFMNQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1S(=O)(=O)N(C)CCOCC(=O)N2CCN(CC2)C3CCN(CC3)C)C)OC

Description

CHEMBL2087421 is a bioactive molecule cataloged in the ChEMBL database, which is a manually curated database of bioactive molecules with drug-like properties

Preparation Methods

The synthetic routes and reaction conditions for CHEMBL2087421 are not explicitly detailed in the available literature. general methods for synthesizing bioactive molecules often involve multi-step organic synthesis, including reactions such as nucleophilic substitution, electrophilic addition, and various coupling reactions. Industrial production methods typically involve optimizing these reactions for scale-up, ensuring high yield and purity.

Chemical Reactions Analysis

CHEMBL2087421, like many bioactive compounds, can undergo various chemical reactions:

Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the gain of electrons and can be facilitated by reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another and can occur under various conditions depending on the nature of the substituents involved.

Common reagents and conditions used in these reactions include solvents like dichloromethane, catalysts like palladium on carbon, and conditions such as reflux or room temperature. The major products formed from these reactions depend on the specific reactants and conditions used.

Scientific Research Applications

CHEMBL2087421 has several scientific research applications:

Chemistry: It can be used as a tool compound to study various chemical reactions and mechanisms.

Biology: It can be used to probe biological pathways and interactions, particularly those involving its molecular targets.

Industry: It can be used in the development of new materials or as a precursor for other bioactive compounds.

Mechanism of Action

The mechanism of action of CHEMBL2087421 involves its interaction with specific molecular targets, which can include enzymes, receptors, or other proteins. These interactions can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific targets and the context in which the compound is used.

Comparison with Similar Compounds

CHEMBL2087421 can be compared with other similar bioactive compounds in terms of its structure, activity, and applications. Similar compounds include those with similar molecular frameworks or those that target the same biological pathways. The uniqueness of CHEMBL2087421 lies in its specific interactions and effects, which can differ from those of other compounds even if they are structurally similar.

Would you like more detailed information on any specific section?